Cas no 942142-75-8 ((R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)Methyl)piperidine-1-carboxylate)

(R)-tert-Butyl 3-((R)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate is a chiral intermediate of interest in pharmaceutical synthesis, particularly for the development of enantioselective compounds. Its stereochemically defined structure, featuring both a piperidine ring and a tert-butyloxycarbonyl (Boc) protecting group, enhances its utility in asymmetric synthesis. The presence of the 3-chlorophenyl and hydroxyl substituents allows for further functionalization, making it valuable for constructing complex bioactive molecules. The Boc group ensures stability during synthetic transformations while facilitating deprotection under mild acidic conditions. This compound is particularly advantageous for applications requiring high stereochemical purity, such as in the synthesis of receptor-targeted drugs or enzyme inhibitors. Its well-defined configuration supports reproducible results in multi-step synthetic routes.
(R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)Methyl)piperidine-1-carboxylate structure
942142-75-8 structure
Product Name:(R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)Methyl)piperidine-1-carboxylate
CAS No:942142-75-8
MF:C17H24ClNO3
MW:325.830364227295
CID:835418
PubChem ID:57389334
Update Time:2025-06-08

(R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)Methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)Methyl)piperidine-1-carboxylate
    • 2-Methyl-2-propanyl (3R)-3-[(R)-(3-chlorophenyl)(hydroxy)methyl]- 1-piperidinecarboxylate
    • 1,1-Dimethylethyl (3R)-3-[(S)-(3-chlorophenyl)hydroxymethyl]-1-piperidinecarboxylate
    • DTXSID701129270
    • ADRSZIQSSXPARX-UKRRQHHQSA-N
    • CS-D0597
    • Tert-butyl (R)-3-((S)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate
    • D77333
    • (r)-tert-butyl 3-((s)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate
    • Tert-butyl(R)-3-((S)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate
    • 942142-75-8
    • SCHEMBL970137
    • Inchi: 1S/C17H24ClNO3/c1-17(2,3)22-16(21)19-9-5-7-13(11-19)15(20)12-6-4-8-14(18)10-12/h4,6,8,10,13,15,20H,5,7,9,11H2,1-3H3/t13-,15-/m1/s1
    • InChI Key: ADRSZIQSSXPARX-UKRRQHHQSA-N
    • SMILES: ClC1=CC=CC(=C1)[C@H]([C@H]1CN(C(=O)OC(C)(C)C)CCC1)O

Computed Properties

  • Exact Mass: 325.1444713g/mol
  • Monoisotopic Mass: 325.1444713g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 49.8Ų

(R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)Methyl)piperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
ChemScence
CS-D0597-100mg
Tert-butyl (R)-3-((S)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate
942142-75-8
100mg
$676.0 2022-04-26
ChemScence
CS-D0597-1g
Tert-butyl (R)-3-((S)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate
942142-75-8
1g
$1932.0 2022-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1070101-100mg
Tert-butyl (R)-3-((S)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate
942142-75-8 98%
100mg
¥10140.00 2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1070101-1g
Tert-butyl (R)-3-((S)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate
942142-75-8 98%
1g
¥25116.00 2024-04-24

(R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)Methyl)piperidine-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Catecholborane Catalysts: (R)-2-Methyl-CBS-oxazaborolidine Solvents: Toluene ;  rt → -78 °C; -78 °C; 20 min, -78 °C; -78 °C → 15 °C; overnight, 15 °C
1.2 Reagents: Water ;  0 °C
Reference
Preparation of aminophenylpiperidinecarboxylate derivatives and analogs as renin inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Catecholborane Catalysts: (R)-2-Methyl-CBS-oxazaborolidine Solvents: Toluene ;  16 h, -14 °C
Reference
Design and optimization of renin inhibitors: Orally bioavailable alkyl amines
Tice, Colin M.; Xu, Zhenrong; Yuan, Jing; Simpson, Robert D.; Cacatian, Salvacion T.; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(13), 3541-3545

Production Method 3

Reaction Conditions
1.1 Reagents: Catecholborane Catalysts: (R)-2-Methyl-CBS-oxazaborolidine Solvents: Toluene ;  rt → -78 °C; 20 min, -78 °C; -78 °C → -15 °C; overnight, -15 °C
1.2 Reagents: Water ;  0 °C
Reference
Piperidines and morpholines as renin inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases associated with renin activity
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: (R)-2-Methyl-CBS-oxazaborolidine Solvents: Toluene ;  rt → -78 °C
1.2 Reagents: Catecholborane ;  20 min, -78 °C; -78 °C → -15 °C; overnight, -15 °C
1.3 Reagents: Water ;  0 °C
Reference
Diaminopropanol derivatives as renin inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases
, World Intellectual Property Organization, , ,

(R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)Methyl)piperidine-1-carboxylate Raw materials

(R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)Methyl)piperidine-1-carboxylate Preparation Products

(R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)Methyl)piperidine-1-carboxylate Related Literature

Additional information on (R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)Methyl)piperidine-1-carboxylate

Comprehensive Overview of (R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate (CAS No. 942142-75-8)

The compound (R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate (CAS No. 942142-75-8) is a chiral intermediate of significant interest in pharmaceutical and organic chemistry. Its unique stereochemistry and functional groups make it a valuable building block for the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The presence of both piperidine and tert-butyl moieties enhances its stability and bioavailability, which are critical factors in drug design.

In recent years, the demand for chiral intermediates like CAS 942142-75-8 has surged due to advancements in asymmetric synthesis and the growing focus on precision medicine. Researchers frequently search for "chiral building blocks for drug discovery" or "piperidine derivatives in CNS drugs," reflecting the compound's relevance in cutting-edge applications. Its 3-chlorophenyl group further contributes to its utility in modulating receptor interactions, a hot topic in the development of targeted therapies.

The synthesis of (R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate often involves enantioselective catalytic methods, which align with the pharmaceutical industry's push toward greener chemistry. Questions like "how to improve enantiomeric excess in chiral synthesis" or "applications of Boc-protected piperidines" are commonly explored in conjunction with this compound. Its Boc (tert-butoxycarbonyl) protecting group is particularly noteworthy, as it offers reversible protection for amines, a technique widely used in peptide and heterocycle chemistry.

From a commercial perspective, CAS 942142-75-8 is often sourced for preclinical studies and process optimization. Its role in the synthesis of neuroactive compounds has been highlighted in patents and academic publications, making it a subject of interest for queries such as "piperidine-based drug candidates 2024" or "chiral alcohol derivatives in medicinal chemistry." The compound's hydroxymethyl functionality also opens avenues for further derivatization, a feature highly valued in fragment-based drug design.

In summary, (R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate exemplifies the intersection of stereochemistry and drug development. Its structural versatility and alignment with trends like green synthesis and targeted CNS therapies ensure its continued prominence in scientific and industrial discourse.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.